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Compound of Interest

1-(2-Chloro-4-hydroxyphenyl)-3-
Compound Name:
cyclopropylurea

Cat. No. B1322968

Despite a comprehensive search of scientific literature and publicly available data, no
information was found regarding a compound specifically named "Desquinolinyl Lenvatinib" or
its application in cancer cell line studies.

Lenvatinib, a multi-kinase inhibitor, is known to be extensively metabolized, with nearly 50
metabolites detected in human studies. However, these metabolites are present at very low
concentrations in plasma compared to the parent drug, Lenvatinib.[1] The pharmacological
activity is primarily attributed to Lenvatinib itself.[1]

The metabolic pathways of Lenvatinib mainly involve oxidation by cytochrome P450 3A4
(CYP3A4) and aldehyde oxidase, leading to metabolites such as desmethyl-lenvatinib (M2)
and an N-oxide form (M3), which can be further oxidized.[2] The term "Desquinolinyl" implies
the removal of the quinoline group from the Lenvatinib structure. Our search did not identify
any characterized metabolite with this structure or name.

Therefore, it is concluded that "Desquinolinyl Lenvatinib" may be a hypothetical compound, a
misnomer, or a very minor, uncharacterized metabolite with no reported biological activity in

cancer cell line studies.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1322968?utm_src=pdf-interest
https://www.1stoncology.com/blog/metabolite-profiling-of-the-multiple-tyrosine-kinase-inhibitor-lenvatinib-a-cross-species-comparison/
https://www.1stoncology.com/blog/metabolite-profiling-of-the-multiple-tyrosine-kinase-inhibitor-lenvatinib-a-cross-species-comparison/
https://en.wikipedia.org/wiki/Lenvatinib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Proposed Alternative: Application Notes and
Protocols for Lenvatinib

Given the absence of data for "Desquinolinyl Lenvatinib,” we propose to provide detailed
Application Notes and Protocols for the parent compound, Lenvatinib, for which there is a
wealth of scientific information regarding its use in cancer cell line research.

This alternative would include:

Detailed mechanism of action of Lenvatinib.

Quantitative data (e.g., IC50 values) for Lenvatinib in various cancer cell lines, presented in
structured tables.

Comprehensive experimental protocols for key in vitro assays using Lenvatinib.

Graphviz diagrams illustrating the signaling pathways targeted by Lenvatinib and
experimental workflows.

Please indicate if you would like to proceed with receiving Application Notes and Protocols for
Lenvatinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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